Cas no 123990-50-1 (2-chloro-7,7-dimethyl-5H,7H,8H-pyrano4,3-bpyridine-3-carbonitrile)

• Product Name: 2-chloro-7,7-dimethyl-5H,7H,8H-pyrano4,3-bpyridine-3-carbonitrile
• CAS No: 123990-50-1
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 5941168
• PubChem ID: 817267
• Update Time: 2025-06-10

2-chloro-7,7-dimethyl-5H,7H,8H-pyrano4,3-bpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile
• 2-Chloro-7,7-dimethyl-5h,7h,8h-pyrano[4,3-b]pyridine-3-carbonitrile
• 5H-Pyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro-7,7-dimethyl-
• 2-chloro-7,7-dimethyl-5H,7H,8H-pyrano4,3-bpyridine-3-carbonitrile
• EN300-23264978
• Oprea1_629580
• MLS000687423
• CS-0241376
• AL-281/36997002
• ChemDiv1_023637
• HMS654C09
• Oprea1_054014
• HMS2650K10
• EU-0041534
• 2-chloro-7,7-dimethyl-5,8-dihydropyrano[4,3-b]pyridine-3-carbonitrile
• CCG-18401
• 123990-50-1
• SMR000285024
• AKOS005396185
• CHEMBL1894871

• Inchi： 1S/C11H11ClN2O/c1-11(2)4-9-8(6-15-11)3-7(5-13)10(12)14-9/h3H,4,6H2,1-2H3
• InChI Key： KBRLGRJHWGRBJC-UHFFFAOYSA-N
• SMILES： C12CC(C)(C)OCC1=CC(C#N)=C(Cl)N=2

Computed Properties

• Exact Mass: 222.0559907g/mol
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 92-93 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 342.7±42.0 °C(Predicted)
• pka: -2.23±0.40(Predicted)

Additional information on 2-chloro-7,7-dimethyl-5H,7H,8H-pyrano4,3-bpyridine-3-carbonitrile

Introduction to 2-chloro-7,7-dimethyl-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile (CAS No. 123990-50-1)

2-Chloro-7,7-dimethyl-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile (CAS No. 123990-50-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrano[4,3-b]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chloro substituent and dimethyl groups, make it a promising candidate for various pharmacological studies.

The chemical structure of 2-chloro-7,7-dimethyl-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile is characterized by a fused pyranopyridine ring system with a cyano group at the C-3 position. The chloro substituent at the C-2 position and the dimethyl groups at the C-7 position contribute to its distinct chemical properties and biological activity. These structural elements have been shown to influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have highlighted the potential of 2-chloro-7,7-dimethyl-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile in various therapeutic areas. One notable application is its use as a potential anti-cancer agent. Research has demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells.

In addition to its anti-cancer properties, 2-chloro-7,7-dimethyl-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile has shown promise in the treatment of neurodegenerative diseases. Studies have indicated that this compound can modulate the activity of certain enzymes and receptors involved in neurodegeneration. For example, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

The pharmacokinetic properties of 2-chloro-7,7-dimethyl-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile have also been investigated. In vitro and in vivo studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can penetrate the blood-brain barrier (BBB), making it suitable for systemic administration in therapeutic applications.

To further understand the biological activity and mechanism of action of 2-chloro-7,7-dimethyl-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile, several molecular docking studies have been conducted. These studies have provided insights into how this compound interacts with specific protein targets. For instance, molecular docking simulations have shown that it can bind to key residues in the active site of certain kinases and receptors with high affinity.

The synthesis of 2-chloro-7,7-dimethyl-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile has been optimized to improve yield and purity. Various synthetic routes have been explored to access this compound efficiently. One common approach involves the condensation of an appropriate pyranopyridine precursor with a nitrile derivative followed by subsequent functional group modifications to introduce the desired substituents.

In conclusion, 2-chloro-7,7-dimethyl-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile (CAS No. 123990-50-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease models and clinical settings.